N'-[4-(diethylamino)benzylidene]-2-(4-ethylphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C21H27N3O2/c1-4-17-9-13-20(14-10-17)26-16-21(25)23-22-15-18-7-11-19(12-8-18)24(5-2)6-3/h7-15H,4-6,16H2,1-3H3,(H,23,25)/b22-15+
• InChI Key: IRVFBFSAIPKCLB-PXLXIMEGSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)N(CC)CC
• Isomeric SMILES: CCC1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)N(CC)CC
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

Synthesis Analysis

The synthesis of N'-[4-(diethylamino)benzylidene]-2-(4-ethylphenoxy)acetohydrazide and related compounds involves multi-step chemical processes that include the formation of benzylidene derivatives of hydroxybenzohydrazide. These compounds crystallize in specific space groups, and their synthesis involves reactions that result in distinct molecular conformations and interactions, such as hydrogen bonding and π-π interactions (Subashini, Ramamurthi, & Stoeckli-Evans, 2012).

Molecular Structure Analysis

The molecular structure of these compounds, including the variant studied here, demonstrates significant features such as planarity and dihedral angles that influence their physical and chemical behaviors. X-ray diffraction analysis provides insights into their crystalline structures and the spatial arrangements of molecules, highlighting the importance of the conformation about the C=N bond and the formation of two-dimensional networks through hydrogen bonding (Subashini, Ramamurthi, & Stoeckli-Evans, 2012).

Chemical Reactions and Properties

The chemical reactivity and interactions of N'-[4-(diethylamino)benzylidene]-2-(4-ethylphenoxy)acetohydrazide are influenced by its structural features. These include the ability to form various hydrogen bonds and undergo π-π stacking interactions, which are crucial for understanding the compound's behavior in different environments and potential applications in material science and chemistry.

Physical Properties Analysis

The physical properties of this compound and its derivatives, such as solubility, melting points, and crystalline structure, are closely related to their molecular conformation and the presence of functional groups that facilitate specific interactions. These properties are essential for predicting the compound's stability, reactivity, and suitability for various applications.

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and the ability to form complexes with metals, are determined by the compound's molecular structure. Studies have shown that these compounds can exhibit significant antibacterial and antifungal activities, which suggests potential for biomedical applications (Dongare & Aswar, 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. It could potentially interact with other compounds or biological systems in a variety of ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include further studies of its physical and chemical properties, investigations of its reactivity with other compounds, and exploration of its potential uses in various applications.